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Compound of Interest

Compound Name: Iron pentacarbony!

Cat. No.: B077669

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure and volatility of
iron pentacarbonyl (Fe(CO)s), a compound of significant interest in chemical synthesis and
materials science. Given its high toxicity and volatility, a thorough understanding of its physical
properties is paramount for safe handling and effective application. This document consolidates
guantitative data, details experimental methodologies for vapor pressure determination, and
illustrates the core concepts of its volatility.

Physicochemical Properties and Volatility

Iron pentacarbonyl is a yellow to dark red, oily liquid at standard conditions.[1][2] Its high
volatility is a key characteristic, primarily due to weak intermolecular forces, and is indicated by
its low boiling point and high vapor pressure.[3][4] The vapor is significantly denser than air,
meaning it will accumulate in low-lying areas, posing a significant inhalation hazard.[1]

The significant volatility of iron pentacarbonyl necessitates stringent handling procedures. It is
air-sensitive, light-sensitive, and pyrophoric in air.[5][6] Due to its high toxicity by all routes of
entry, including inhalation, ingestion, and skin absorption, it must be handled in a well-
ventilated fume hood or a glove box, preferably within a closed system under an inert
atmosphere.[1][3]

Quantitative Vapor Pressure Data
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The vapor pressure of iron pentacarbonyl has been determined by various studies. The data

presented below is compiled from peer-reviewed literature and established chemical

databases.

Tabulated Vapor Pressure Data

Vapor
Temperature Temperature Vapor
Pressure Reference
(°C) (K) Pressure (kPa)
(mmHg)
-19 254.15 - - [5]
20 293.15 21 2.8 [7]
25 298.15 35 4.67 [8]
30.3 303.45 40 5.33 [1131[7]
31 304.15 - - [5]
103 376.15 760 101.325 [2][3]

Thermodynamic and Physical Property Data

Property Value Units Reference(s)
Molecular Weight 195.90 g/mol [1][6]
Boiling Point 103 °C [21[3][6]
Melting Point -20to -21 °C [2][3]
Density 1.453-1.49 g/cms at 20°C [21[31[8]
Flash Point -15 °C [3][6]
Heat of Vaporization
(AH_vap) 9.588 + 0.12 kcal/mol [5]
40.1+0.5 kJ/mol
Vapor Pressure Equations
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The relationship between vapor pressure and temperature can be described by the Antoine
equation and similar empirical formulas. These are invaluable for predicting vapor pressure at
temperatures where experimental data is unavailable.

Equation from NASA Technical Reports Server:[5]
log1o(P) = - (2096.7 / T) + 8.4959

Where:

e P is the vapor pressure in mmHg

e Tis the temperature in Kelvin

Antoine Equation Parameters from NIST:[9][10]
logio(P) =A- (B /(T +C))

Where:

e P is the vapor pressure in bar

e Tis the temperature in Kelvin

Temperature Range

B C
(K)
254 - 304 3.89763 1258.218 -61.563
266.7 - 378 4.5779 1510.5 -44.5

Experimental Protocols for Vapor Pressure
Determination

The accurate measurement of the vapor pressure of a volatile and hazardous substance like
iron pentacarbonyl requires specialized equipment and stringent safety protocols. The
following are detailed methodologies for commonly employed techniques, adapted for the
specific properties of this compound.
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General Handling and Safety Precautions for Iron
Pentacarbonyl

Due to its high toxicity, flammability, and air-sensitivity, all manipulations must be performed
within a certified chemical fume hood or a glovebox under an inert atmosphere (e.g., argon or
nitrogen).[5]

e Personal Protective Equipment (PPE): A flame-resistant lab coat, tightly sealed safety
goggles, and appropriate chemical-resistant gloves are mandatory. Given the high
permeability of many standard gloves, double-gloving or the use of specialized gloves (e.g.,
Silvershield) is recommended.

 Inert Atmosphere Techniques: Schlenk lines or gloveboxes should be used to handle the
liquid to prevent contact with air and moisture. All glassware must be rigorously dried and
purged with an inert gas before use.

o Storage: Iron pentacarbonyl should be stored in a tightly sealed, dark container under an
inert atmosphere in a refrigerator rated for flammable materials.[5]

o Waste Disposal: All waste containing iron pentacarbonyl must be treated as hazardous and
disposed of according to institutional and regulatory guidelines. Quenching with an oxidizing
agent like iodine in an appropriate solvent within a fume hood can be a method for disposal,
but this should only be performed by trained personnel.

Static Method (Isoteniscope)

The static method involves placing the degassed liquid sample in a thermostated container and
measuring the pressure of the vapor in equilibrium with the liquid at a specific temperature. The
isoteniscope is a common apparatus for this method.

Methodology:

o Apparatus Setup: An isoteniscope is connected to a vacuum/inert gas manifold, a pressure
transducer (manometer), and a thermostatic bath. The entire system must be leak-tight.

o Sample Introduction: Under a positive flow of inert gas, a small amount of iron
pentacarbonyl is introduced into the bulb of the isoteniscope using a gas-tight syringe or
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cannula.

e Degassing: The sample is thoroughly degassed to remove any dissolved gases. This is
typically achieved by several freeze-pump-thaw cycles. The sample is frozen using liquid
nitrogen, a vacuum is applied to remove non-condensable gases, the valve to the vacuum is
closed, and the sample is allowed to thaw. This cycle is repeated at least three times.

» Equilibration and Measurement: The isoteniscope is immersed in the thermostatic bath set to
the desired temperature. The system is allowed to reach thermal and phase equilibrium. The
vapor pressure of the sample is balanced against a known pressure of an inert gas, and the
pressure is recorded from the manometer.

o Data Collection: Measurements are taken at various temperatures to establish the vapor
pressure curve.

Dynamic Method (Gas Saturation)

In the dynamic method, a stream of inert gas is passed through or over the liquid sample at a
controlled rate, becoming saturated with the vapor of the substance. The amount of vapor
transported is then determined, allowing for the calculation of the vapor pressure.

Methodology:

o Apparatus Setup: A temperature-controlled saturator containing the iron pentacarbonyl
sample is prepared. This is connected to a precision mass flow controller for the inert carrier
gas and a downstream trapping or detection system.

o Saturation: A precisely metered flow of an inert gas (e.g., nitrogen or argon) is passed
through the liquid iron pentacarbonyl at a rate slow enough to ensure complete saturation.
The temperature of the saturator must be accurately controlled and measured.

e Quantification: The amount of iron pentacarbonyl in the gas stream is determined. This can
be done by condensing the vapor in a cold trap and measuring the mass increase, or by
using a suitable online analytical technique such as atomic absorption spectroscopy to
measure the iron concentration in the gas stream.
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o Calculation: The partial pressure of the iron pentacarbonyl, which is equal to its vapor
pressure at that temperature, is calculated from the amount of substance vaporized, the total
volume of the carrier gas passed, and the total pressure of the system, assuming ideal gas
behavior.

Visualizations
Relationship between Temperature, Vapor Pressure, and
Volatility
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Caption: Logical flow of the factors influencing the volatility of iron pentacarbonyl.
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Caption: Workflow for determining vapor pressure using the static (isoteniscope) method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Vapor Pressure and Volatility of Iron Pentacarbonyl: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077669#vapor-pressure-and-volatility-of-iron-
pentacarbonyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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